1-Ethyl-1H-indole-3-carbaldehyde
Cat. No. B1330732
M. Wt: 173.21 g/mol
InChI Key: RUJYZLQXRALDKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:12]([CH3:13])[Br:14].[CH3:17][N:18]([CH3:19])[CH:20]=[O:21].[H-:15].[Na+:16].[nH:1]1[cH:2][c:3]([CH:10]=[O:11])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[n:1]1([CH2:12][CH3:13])[cH:2][c:3]([CH:10]=[O:11])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCBr
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CN(C)C=O
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=Cc1c[nH]c2ccccc12
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
CCn1cc(C=O)c2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
